1-[3-(dibutylamino)propyl]-5-(2,4-dimethoxyphenyl)-3-hydroxy-4-(phenylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C30H40N2O5
• Molecular Weight: 508.6 g/mol
• IUPAC Name: (4Z)-1-[3-(dibutylamino)propyl]-5-(2,4-dimethoxyphenyl)-4-[hydroxy(phenyl)methylidene]pyrrolidine-2,3-dione
• InChI: InChI=1S/C30H40N2O5/c1-5-7-17-31(18-8-6-2)19-12-20-32-27(24-16-15-23(36-3)21-25(24)37-4)26(29(34)30(32)35)28(33)22-13-10-9-11-14-22/h9-11,13-16,21,27,33H,5-8,12,17-20H2,1-4H3/b28-26-
• InChI Key: CNFSCPXEYFENDT-SGEDCAFJSA-N
• Isomeric SMILES: CCCCN(CCCC)CCCN1C(/C(=C(\C2=CC=CC=C2)/O)/C(=O)C1=O)C3=C(C=C(C=C3)OC)OC
• Canonical SMILES: CCCCN(CCCC)CCCN1C(C(=C(C2=CC=CC=C2)O)C(=O)C1=O)C3=C(C=C(C=C3)OC)OC

Description

4-BENZOYL-1-[3-(DIBUTYLAMINO)PROPYL]-5-(2,4-DIMETHOXYPHENYL)-3-HYDROXY-1,5-DIHYDRO-2H-PYRROL-2-ONE is a complex organic compound with a unique structure that includes benzoyl, dibutylamino, dimethoxyphenyl, and hydroxy groups

Preparation Methods

The synthesis of 4-BENZOYL-1-[3-(DIBUTYLAMINO)PROPYL]-5-(2,4-DIMETHOXYPHENYL)-3-HYDROXY-1,5-DIHYDRO-2H-PYRROL-2-ONE involves multiple stepsReaction conditions often include the use of specific catalysts, solvents, and temperature control to ensure the desired product is obtained with high purity and yield .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The benzoyl group can be reduced to a hydroxyl group.

Substitution: The dibutylamino group can be substituted with other amines or functional groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. .

Scientific Research Applications

4-BENZOYL-1-[3-(DIBUTYLAMINO)PROPYL]-5-(2,4-DIMETHOXYPHENYL)-3-HYDROXY-1,5-DIHYDRO-2H-PYRROL-2-ONE has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic effects, including its role in treating certain diseases.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may bind to certain enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar compounds to 4-BENZOYL-1-[3-(DIBUTYLAMINO)PROPYL]-5-(2,4-DIMETHOXYPHENYL)-3-HYDROXY-1,5-DIHYDRO-2H-PYRROL-2-ONE include:

• 4-BENZOYL-1-[3-(DIBUTYLAMINO)PROPYL]-3-HYDROXY-5-(4-HYDROXY-3-METHOXYPHENYL)-1,5-DIHYDRO-2H-PYRROL-2-ONE
• 4-BENZOYL-1-(3-(DIBUTYLAMINO)PROPYL)-5-(3,4-DIMETHOXYPHENYL)-3-HYDROXY-1H-PYRROL-2(5H)-ONE These compounds share similar structural features but differ in the positioning and types of substituents, which can lead to variations in their chemical and biological properties .